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Compound of Interest

Compound Name: (Rac)-CCT 250863

Cat. No.: B15566927 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
(Rac)-CCT 250863 is a potent and selective inhibitor of the serine/threonine kinase Nek2

(NIMA-related kinase 2). Nek2 plays a crucial role in the regulation of centrosome separation

during the G2/M phase of the cell cycle. Dysregulation of Nek2 is implicated in tumorigenesis

and drug resistance, making it an attractive target for cancer therapy. This document provides

detailed information on the solubility, preparation, and application of (Rac)-CCT 250863 for

research purposes.

Physicochemical Properties and Solubility
(Rac)-CCT 250863 is a synthetic small molecule with the following properties:

Property Value

Chemical Name

4-[2-Amino-5-[4-[(dimethylamino)methyl]-2-

thienyl]-3-pyridinyl]-2-[[(2Z)-4,4,4-trifluoro-1-

methyl-2-buten-1-yl]oxy]benzamide

Molecular Formula C₂₄H₂₅F₃N₄O₂S

Molecular Weight 490.54 g/mol

CAS Number 1364269-06-6
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The solubility of (Rac)-CCT 250863 in common laboratory solvents is summarized below. It is

important to note that for some solvents, warming and sonication may be required to achieve

the desired concentration.

Solvent Concentration Notes

DMSO ≥ 50 mg/mL (≥ 101.93 mM)

Requires sonication and

warming. Use freshly opened

DMSO as it is hygroscopic.

1 eq. HCl Soluble to 100 mM

Preparation of Stock Solutions and In Vivo
Formulations
Preparation of Stock Solutions
For in vitro experiments, a stock solution of (Rac)-CCT 250863 is typically prepared in DMSO.

Protocol for 10 mM DMSO Stock Solution:

Weigh out 4.91 mg of (Rac)-CCT 250863 powder.

Add 1 mL of high-purity, anhydrous DMSO.

Vortex thoroughly to dissolve. Gentle warming (e.g., in a 37°C water bath) and sonication

can be used to aid dissolution.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the stock solution at -20°C for short-term storage (up to 1 month) or at -80°C for long-

term storage (up to 6 months).

Preparation of In Vivo Formulation
A suggested formulation for in vivo studies is as follows. The final concentrations of the

excipients may need to be optimized depending on the specific animal model and

administration route.
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Protocol for In Vivo Formulation:

Prepare a concentrated stock solution of (Rac)-CCT 250863 in DMSO.

For the final formulation, mix the following components in the specified order, ensuring the

solution is clear after the addition of each solvent:

DMSO

PEG300

Tween 80

ddH₂O

A typical ratio might be, for example, 10% DMSO, 40% PEG300, 5% Tween 80, and 45%

sterile water or saline. The exact proportions should be determined empirically to ensure

solubility and stability of the compound and to minimize vehicle-related toxicity.

The final solution should be clear and suitable for the intended route of administration (e.g.,

intraperitoneal or intravenous injection).

Synthesis of (Rac)-CCT 250863
The synthesis of (Rac)-CCT 250863 has been reported in the scientific literature, for instance,

in the work by Innocenti et al. The synthesis is a multi-step process involving the construction

of the aminopyridine core followed by coupling with the side chains. Researchers should refer

to the primary literature for detailed, step-by-step synthetic procedures and characterization

data.

Biological Activity and Signaling Pathways
(Rac)-CCT 250863 is a potent inhibitor of Nek2 kinase with a reported IC₅₀ of 73 nM. Inhibition

of Nek2 leads to a failure of centrosome separation, resulting in mitotic arrest and subsequent

cell death in cancer cells.

The primary signaling pathway affected by (Rac)-CCT 250863 is the Nek2-mediated regulation

of the centrosome cycle.
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Figure 1. Nek2 Signaling Pathway and Inhibition by (Rac)-CCT 250863.

Additionally, Nek2 has been implicated in other oncogenic pathways, and its inhibition may

have broader effects:

Akt/PI3K Pathway: Some studies suggest a link between Nek2 and the activation of the

Akt/PI3K signaling pathway, which is crucial for cell survival and proliferation.

Wnt/β-catenin Pathway: There is evidence that Nek2 can phosphorylate and stabilize β-

catenin, a key component of the Wnt signaling pathway involved in cell fate determination

and proliferation.
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The following are example protocols for key experiments involving (Rac)-CCT 250863.

Researchers should optimize these protocols for their specific cell lines and experimental

conditions.

Nek2 Kinase Assay (In Vitro)
This protocol is for determining the in vitro inhibitory activity of (Rac)-CCT 250863 against Nek2

kinase.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15566927?utm_src=pdf-body
https://www.benchchem.com/product/b15566927?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15566927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Reagents:
- Recombinant Nek2

- Kinase Buffer
- ATP

- Substrate (e.g., MBP)
- (Rac)-CCT 250863 dilutions

Set up Kinase Reaction:
- Add Nek2, substrate, and buffer

- Add (Rac)-CCT 250863 or DMSO (control)

Initiate Reaction:
- Add ATP

Incubate at 30°C for 30-60 min

Stop Reaction
(e.g., add EDTA or kinase inhibitor)

Detect Substrate Phosphorylation
(e.g., ADP-Glo, radioactive ATP, or phospho-specific antibody)

Data Analysis:
- Calculate % inhibition

- Determine IC₅₀

End
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To cite this document: BenchChem. [Application Notes and Protocols: (Rac)-CCT 250863].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15566927#rac-cct-250863-solubility-and-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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